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Compound of Interest

Compound Name: Ac-WLA-AMC

Cat. No.: B8088751

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the fluorogenic substrate
Ac-WLA-AMC and its critical role in advancing research within the ubiquitin-proteasome
system (UPS). This document details the substrate's mechanism of action, provides structured
guantitative data, and offers detailed experimental protocols for its application in proteasome
activity assays and inhibitor screening.

Introduction to Ac-WLA-AMC

The ubiquitin-proteasome system is a principal pathway for protein degradation in eukaryotic
cells, playing a crucial role in cellular homeostasis, cell cycle regulation, and signal
transduction. The 20S proteasome, the catalytic core of this system, possesses multiple
proteolytic activities, including chymotrypsin-like, trypsin-like, and caspase-like activities,
attributed to its 5, 2, and 1 subunits, respectively.

Ac-WLA-AMC (Acetyl-L-tryptophyl-L-leucyl-L-alaninamide-7-amino-4-methylcoumarin) is a
highly specific fluorogenic peptide substrate designed for the precise measurement of the
chymotrypsin-like activity of the 5c subunit of the 20S constitutive proteasome.[1][2][3] Its
specificity makes it an invaluable tool for distinguishing the activity of the constitutive
proteasome from the immunoproteasome, which is particularly relevant in immunology and
cancer research.[1][4][5]
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Chemical and Physical Properties

A clear understanding of the chemical and physical characteristics of Ac-WLA-AMC is

essential for its proper handling, storage, and use in experimental settings.

Property Value References
N-acetyl-L-tryptophyl-L-leucyl-
N-(4-methyl-2-oxo-2H-1-

Full Name [2]
benzopyran-7-yl)-L-
alaninamide
Ac-Trp-Leu-Ala-AMC, Acetyl-

Synonyms Trp-Leu-Ala-7-amino-4- [2]
Methylcoumarin

CAS Number 1104011-59-7 [2][5]

Molecular Formula C32H37N506 [2][5]

Molecular Weight 587.7 g/mol [1][2]114]

Purity 295% (HPLC) [2][4]

Appearance Lyophilized powder [5][6]

- Soluble in DMSO (e.g., 10

Solubility [2][7]
mM)
Store at -20°C. Avoid repeated

Storage freeze-thaw cycles. Protect [1][5]1[8]
from light.
> 4 years when stored properl

Stability y properly [2][8]

at -20°C

Mechanism of Action

Ac-WLA-AMC is a fluorogenic substrate, meaning it is non-fluorescent until it is cleaved by its

target enzyme. The peptide sequence Trp-Leu-Ala is specifically recognized and cleaved by

the chymotrypsin-like active site of the B5c subunit of the 20S proteasome.[1][3] Upon
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cleavage, the fluorescent molecule 7-amino-4-methylcoumarin (AMC) is released.[2][7][9] The
fluorescence of the liberated AMC can be measured to quantify the enzymatic activity of the

proteasome.

Mechanism of Ac-WLA-AMC Cleavage

Mechanism of Ac-WLA-AMC Cleavage

Ac-WLA-AMC (Non-fluorescent)

ubstrate Binding

20S Proteasome ([35c subunit)

Cleavage N;ase
Ac-WLA Peptide Fragment AMC (Fluorescent)

Click to download full resolution via product page
Mechanism of Ac-WLA-AMC cleavage by the 20S proteasome.

Experimental Protocols
20S Proteasome Activity Assay

This protocol provides a general framework for measuring the chymotrypsin-like activity of the
20S proteasome using Ac-WLA-AMC.

Materials:

o Purified 20S proteasome
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Ac-WLA-AMC

Assay Buffer (e.g., 20 mM Tris-HCI, pH 7.5, 5 mM MgCI2, 1 mM DTT)

DMSO

0.035% SDS (for 20S proteasome activation)[1][4]

96-well black microplate

Fluorometer

Procedure:

o Prepare Ac-WLA-AMC Stock Solution: Dissolve Ac-WLA-AMC in DMSO to a stock
concentration of 10 mM. Store at -20°C in aliquots.[1][7]

o Prepare Working Solutions:

o Dilute the Ac-WLA-AMC stock solution in Assay Buffer to the desired final working
concentration (typically 20-50 pM).[1][4]

o Prepare the 20S proteasome solution in Assay Buffer. For activation, pre-incubate the
proteasome with 0.035% SDS.[1][4][6]

e Assay Setup:
o Add the 20S proteasome solution to the wells of the 96-well plate.
o Include control wells:
» Substrate only (blank): Assay Buffer and Ac-WLA-AMC working solution.
= Enzyme only: 20S proteasome solution and Assay Bulffer.

» Inhibitor control (optional): 20S proteasome, a known proteasome inhibitor, and Ac-
WLA-AMC working solution.

« Initiate Reaction: Add the Ac-WLA-AMC working solution to all wells to start the reaction.
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e Fluorescence Measurement: Immediately begin measuring the fluorescence intensity at
regular intervals (e.g., every 1-2 minutes) for a set period (e.g., 30-60 minutes) using a

fluorometer.
o Excitation Wavelength: 345-351 nm[1][2][9]
o Emission Wavelength: 430-445 nm[1][2][9]
e Data Analysis:
o Subtract the background fluorescence (substrate only wells) from all readings.

o Calculate the rate of reaction (change in fluorescence over time) for each well. The activity
is proportional to the slope of the linear portion of the curve.
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Workflow for 20S Proteasome Activity Assay
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:
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:
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Workflow for a typical 20S proteasome activity assay.

Quantitative Data Summary

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b8088751?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8088751?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The following table summarizes key quantitative parameters for the use of Ac-WLA-AMC in

research.
Parameter Value/Range References
Typical Working Concentration 20 - 50 uM [1114]
Excitation Wavelength (AMC) 345 - 351 nm [1][2]19]
Emission Wavelength (AMC) 430 - 445 nm [1112]19]
Recommended Solvent DMSO [21[7]
20S Proteasome Activation 0.035% SDS [1][4][6]

Applications in Drug Discovery and Development

Ac-WLA-AMC is a valuable tool in the screening and characterization of potential proteasome
inhibitors. Its specificity for the 5c¢ subunit allows for the identification of compounds that
selectively target the constitutive proteasome. This is particularly important in the development
of drugs for cancer and autoimmune diseases, where modulating proteasome activity is a
therapeutic strategy.[10]

The experimental workflow for inhibitor screening is similar to the proteasome activity assay,
with the addition of a pre-incubation step with the test compounds.
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Inhibitor Screening Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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